Cas no 206872-00-6 (2-4-(Phenylmethoxy)phenoxyacetyl chloride)

• Product Name: 2-4-(Phenylmethoxy)phenoxyacetyl chloride
• CAS No: 206872-00-6
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 3165979
• PubChem ID: 22251416
• Update Time: 2025-05-24

2-4-(Phenylmethoxy)phenoxyacetyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(Phenylmethoxy)phenoxyacetyl chloride
• 2-[4-(Phenylmethoxy)phenoxy]acetyl chloride
• Acetyl chloride, [4-(phenylmethoxy)phenoxy]-
• SCHEMBL3054083
• 206872-00-6
• 2-(4-phenylmethoxyphenoxy)acetyl chloride
• Acetyl chloride, 2-[4-(phenylmethoxy)phenoxy]-

• MDL： MFCD12025124
• Inchi： 1S/C15H13ClO3/c16-15(17)11-19-14-8-6-13(7-9-14)18-10-12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key： IFUTVMVDNKCQGH-UHFFFAOYSA-N
• SMILES： ClC(COC1C=CC(=CC=1)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-4-(Phenylmethoxy)phenoxyacetyl chloride

2-4-(Phenylmethoxy)phenoxyacetyl Chloride: An Overview of a Versatile Chemical Compound

2-4-(Phenylmethoxy)phenoxyacetyl chloride (CAS No. 206872-00-6) is a versatile chemical compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a phenylmethoxy group and a phenoxyacetyl chloride moiety. Its chemical formula is C₁₅H₁₂O₃Cl, and it is known for its reactivity and potential applications in various scientific and industrial processes.

The synthesis of 2-4-(Phenylmethoxy)phenoxyacetyl chloride typically involves the reaction of 4-(phenylmethoxy)phenol with chloroacetyl chloride in the presence of a suitable base. This reaction is well-documented in the literature and has been optimized to achieve high yields and purity. The resulting compound is a white crystalline solid with a melting point of approximately 75-77°C. Its solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene makes it amenable to various synthetic transformations.

In the realm of organic synthesis, 2-4-(Phenylmethoxy)phenoxyacetyl chloride serves as a valuable building block for the construction of complex molecules. Its reactivity as an acylating agent allows it to participate in nucleophilic acyl substitution reactions, making it useful for the synthesis of esters, amides, and other functionalized derivatives. Recent studies have explored its utility in the preparation of bioactive compounds, including potential drug candidates. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound in the synthesis of novel anti-inflammatory agents that show promise in preclinical studies.

The pharmaceutical industry has also shown interest in 2-4-(Phenylmethoxy)phenoxyacetyl chloride. Its ability to form stable derivatives with various functional groups makes it an attractive candidate for drug design and development. One notable application is in the synthesis of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. Prodrugs can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-4-(Phenylmethoxy)phenoxyacetyl chloride in the development of prodrugs for targeted cancer therapy.

Beyond its applications in pharmaceuticals, 2-4-(Phenylmethoxy)phenoxyacetyl chloride has found utility in materials science. Its reactivity and functional group diversity make it suitable for the synthesis of polymers with tailored properties. Researchers at the Massachusetts Institute of Technology (MIT) have used this compound to develop novel polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and toxicity of 2-4-(Phenylmethoxy)phenoxyacetyl chloride are ongoing to ensure its safe handling and disposal. Preliminary data suggest that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, best practices for handling and disposal should always be followed to minimize any potential risks.

In conclusion, 2-4-(Phenylmethoxy)phenoxyacetyl chloride (CAS No. 206872-00-6) is a multifunctional chemical compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structure and reactivity make it a valuable tool for scientists and researchers working on innovative solutions to complex problems. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.